Cas no 120687-07-2 (Desacetyl Famciclovir)

• Product Name: Desacetyl Famciclovir
• CAS No: 120687-07-2
• MF: C₁₂H₁₇N₅O₃
• MW: 279.295081853867
• CID: 2890438
• PubChem ID: 10039252
• Update Time: 2024-11-06

Desacetyl Famciclovir Chemical and Physical Properties

Names and Identifiers

• Desacetyl Famciclovir
• 9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
• OUMGIMAEASXOJH-UHFFFAOYSA-N
• BRL 43594
• MONOACETYL-6-DEOXY PENCICLOVIR
• API0005547
• 9-(4-acetoxy-3-hydroxymethylbut-1-yl)-2-aminopurine
• 4-(2-amino-9h-purin-9-yl)-2-(hydroxymethyl)butyl acetate
• 2-[2-(2-Amino-9H-purin-9-yl)ethyl]-1,3-propanediol 1-Acetate
• 2-[2-(2-amino-9H-purin-9-yl)ethyl]-3-hydroxypropyl acetate
• 2-(2-(2-Amino-9H-purin-9-yl)ethyl)-3-hydroxypropyl acetate
• J-001135
• 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1-acetate; 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, monoacetate (ester) (9CI); BRL 43594; 2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate; Famciclovir RC B (USP); 9-(4-Acetoxy-3-(hydroxymethyl)butyl)-2-amino-9H-purine
• 1,3-Propanediol, 2-(2-(2-amino-9H-purin-9-yl)ethyl)-, 1-acetate
• UNII-NE5144EK4H
• CHEMBL881
• SCHEMBL1878763
• 9-[4-Acetoxy-3-(hydroxymethyl)butyl]-2-amino-9H-purine
• 104227-88-5
• D80603
• 2-[2-(2-AMINOPURIN-9-YL)ETHYL]-3-HYDROXYPROPYL ACETATE
• [4-(2-aminopurin-9-yl)-2-(hydroxymethyl)butyl] Acetate
• NE5144EK4H
• DTXSID60434620
• AS-69250
• AKOS030255718
• CS-0196471
• DB-262548
• 120687-07-2
• MONO-DESACETYL FAMCICLOVIR

• Inchi： 1S/C12H17N5O3/c1-8(19)20-6-9(5-18)2-3-17-7-15-10-4-14-12(13)16-11(10)17/h4,7,9,18H,2-3,5-6H2,1H3,(H2,13,14,16)
• InChI Key： OUMGIMAEASXOJH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CO)CCN1C=NC2=CN=C(N)N=C12

Computed Properties

• Exact Mass: 279.13313942g/mol
• Monoisotopic Mass: 279.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116